Cas no 405165-12-0 (4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene)

• Product Name: 4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
• CAS No: 405165-12-0
• MF: C₁₈H₃₁BO₂S
• MW: 322.3135
• MDL: MFCD27976835
• CID: 2184089
• PubChem ID: 253660033
• Update Time: 2025-10-23

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 4-N-octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
• 4-octylthiophene-2-boronic acid pinacol ester
• 4-n-Octyl-2-thiopheneboronic Acid Pinacol Ester
• 4,4,5,5-Tetramethyl-2-(4-n-octyl-2-thienyl)-1,3,2-dioxaborolan
• 4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane
• O0411
• J3.602.000H
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-4-octylthiophene
• 405165-12-0
• MFCD27976835
• T72435
• 4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene

• MDL： MFCD27976835
• Inchi： 1S/C18H31BO2S/c1-6-7-8-9-10-11-12-15-13-16(22-14-15)19-20-17(2,3)18(4,5)21-19/h13-14H,6-12H2,1-5H3
• InChI Key： RKYWQDDPNVTJJQ-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 322.2137816g/mol
• Monoisotopic Mass: 322.2137816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7

Experimental Properties

• Refractive Index: 1.4930-1.4970

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Security Information

• Storage Condition：0-10°C